![molecular formula C21H20Cl2N2O3 B2432353 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dichlorobenzamide CAS No. 921790-68-3](/img/structure/B2432353.png)
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dichlorobenzamide
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Description
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dichlorobenzamide is a useful research compound. Its molecular formula is C21H20Cl2N2O3 and its molecular weight is 419.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
A study by Almansour et al. (2016) focused on synthesizing a series of benzimidazole-tethered oxazepine heterocyclic hybrids, demonstrating the potential for creating diverse molecular structures with applications in various fields of chemistry. The molecular structure and charge distributions of these compounds were elucidated using computational methods, highlighting their potential in nonlinear optical (NLO) applications (Almansour et al., 2016).
Novel Fused Oxazepine Synthesis
Petrovskii et al. (2017) reported the synthesis of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a unique representative of pyrrole-fused dibenzo[b,f][1, 4]oxazepines. This compound, consisting of six fused rings, exhibited strong blue emission in dichloromethane, suggesting its potential in photophysical applications (Petrovskii et al., 2017).
Development of Novel Polycyclic Systems
Ukhin et al. (2011) synthesized novel fused pentacyclic systems, which are derivatives of benzodiazepine and isoindolinone fragments. The structural uniqueness of these compounds indicates their potential for developing new materials or pharmaceuticals (Ukhin et al., 2011).
Pharmaceutical Applications
Harada et al. (1995) synthesized 2-alkoxy-4-amino-5-chlorobenzamide derivatives with heteroalicyclic rings, showing potent serotonin-3 (5-HT3) receptor antagonistic activity. Such compounds could have implications in developing treatments for conditions mediated by 5-HT3 receptors (Harada et al., 1995).
Asymmetric Allylation in Pharmaceutical Chemistry
Cai et al. (2020) described an asymmetric allylation reaction of allylboronates with dibenzo[b,f][1,4]oxazepines. The products of this reaction are chiral nitrogen-containing heterocycle structures, which are significant in the synthesis of various pharmaceuticals (Cai et al., 2020).
properties
IUPAC Name |
2,5-dichloro-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)benzamide |
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InChI |
InChI=1S/C21H20Cl2N2O3/c1-4-9-25-17-11-14(6-8-18(17)28-12-21(2,3)20(25)27)24-19(26)15-10-13(22)5-7-16(15)23/h4-8,10-11H,1,9,12H2,2-3H3,(H,24,26) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSRGWSQEHVSSPU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)N(C1=O)CC=C)C |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20Cl2N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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